Cas no 922000-65-5 (N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide)

• Product Name: N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide
• CAS No: 922000-65-5
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6265456
• PubChem ID: 16812650
• Update Time: 2025-07-09

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide
• AKOS024635347
• N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide
• 922000-65-5
• N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)cyclohexanecarboxamide
• F2276-0033

• Inchi： 1S/C17H22N2O3/c1-19-9-10-22-15-8-7-13(11-14(15)17(19)21)18-16(20)12-5-3-2-4-6-12/h7-8,11-12H,2-6,9-10H2,1H3,(H,18,20)
• InChI Key： XZWVZFPERVHWLU-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC2=C(C(N(C)CCO2)=O)C=1

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide: A Comprehensive Overview

The compound CAS No. 922000-65-5, also known as N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzoxazepines, which are known for their unique structural features and diverse biological activities. Recent studies have highlighted its promising role in drug discovery and development, particularly in the areas of neuroprotection and anti-inflammatory therapies.

The structural complexity of this compound lies in its benzoxazepine core, which is a bicyclic system comprising a benzene ring fused with an oxazepine ring. The presence of a cyclohexanecarboxamide substituent further enhances its functional diversity. This unique combination of structural elements contributes to its ability to interact with various biological targets, making it a valuable molecule for exploring novel therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving advanced catalytic techniques. Researchers have employed strategies such as microwave-assisted synthesis and transition metal-catalyzed coupling reactions to optimize the production process. These methods not only improve yield but also ensure the purity and stability of the final product, which are critical for downstream applications.

In terms of pharmacological activity, this compound has demonstrated potent anti-inflammatory properties in preclinical studies. It has shown the ability to inhibit key inflammatory pathways such as the NF-kB signaling cascade and the production of pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest its potential utility in treating inflammatory diseases such as arthritis and neuroinflammation.

Beyond its anti-inflammatory effects, this compound has also exhibited neuroprotective properties in experimental models of neurodegenerative diseases. Studies have indicated that it can modulate mitochondrial function and reduce oxidative stress, which are key mechanisms underlying neuronal damage in conditions like Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a candidate for developing innovative treatments for neurodegenerative disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed that it binds effectively to several drug targets, including enzymes involved in lipid metabolism and receptors associated with pain signaling. These insights provide a foundation for designing analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In conclusion, N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)cyclohexanecarboxamide represents a promising compound with multifaceted biological activities. Its structural uniqueness and functional diversity make it an attractive candidate for exploring new therapeutic avenues across various disease areas. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.